Cas no 1235005-25-0 (N'-(2-cyanophenyl)-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)ethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)ethanediamide
• CAS No: 1235005-25-0
• MF: C₂₂H₂₆N₄O₃
• MW: 394.466845035553
• CID: 6360169
• PubChem ID: 49681791
• Update Time: 2025-07-09

N'-(2-cyanophenyl)-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-cyanophenyl)-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)ethanediamide
• N'-(2-cyanophenyl)-N-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]oxamide
• N'-(2-cyanophenyl)-N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)ethanediamide
• F5016-1051
• N1-(2-cyanophenyl)-N2-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)oxalamide
• VU0629337-1
• 1235005-25-0
• AKOS024489680

• Inchi： 1S/C22H26N4O3/c1-15-11-19(16(2)29-15)14-26-9-7-17(8-10-26)13-24-21(27)22(28)25-20-6-4-3-5-18(20)12-23/h3-6,11,17H,7-10,13-14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： JRCJQTAKYDZQFQ-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2C=C(C)OC=2C)CC1)(=O)C(NC1=CC=CC=C1C#N)=O

Computed Properties

• Exact Mass: 394.20049070g/mol
• Monoisotopic Mass: 394.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-cyanophenyl)-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)ethanediamide

Recent Advances in the Study of N'-(2-cyanophenyl)-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS: 1235005-25-0)

In recent years, the compound N'-(2-cyanophenyl)-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)ethanediamide (CAS: 1235005-25-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N'-(2-cyanophenyl)-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)ethanediamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity of the compound. Additionally, computational modeling has been utilized to predict its physicochemical properties, which are critical for understanding its pharmacokinetic and pharmacodynamic profiles.

Recent investigations into the mechanism of action of this compound have revealed its potential as a modulator of specific biological pathways. Preliminary in vitro studies indicate that it exhibits high affinity for certain protein targets, suggesting its utility in targeted therapies. For instance, it has been shown to inhibit the activity of enzymes involved in inflammatory responses, making it a candidate for the treatment of chronic inflammatory diseases. Furthermore, its interaction with cellular receptors has been explored, highlighting its potential in oncology and neurology.

In vivo studies have further corroborated the therapeutic potential of N'-(2-cyanophenyl)-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)ethanediamide. Animal models of disease have demonstrated its efficacy in reducing disease markers with minimal adverse effects. These findings are particularly encouraging for its development as a novel therapeutic agent. However, further preclinical and clinical trials are necessary to fully elucidate its safety and efficacy profiles in humans.

The compound's potential applications extend beyond traditional small-molecule therapeutics. Recent research has explored its use in drug delivery systems, where its structural properties enable the development of targeted nanocarriers. This innovative approach could enhance the precision and effectiveness of treatments for complex diseases, such as cancer and neurodegenerative disorders.

Despite the promising advancements, challenges remain in the development of N'-(2-cyanophenyl)-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)ethanediamide as a commercial drug. Issues such as scalability of synthesis, stability under physiological conditions, and potential off-target effects need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the translation of research findings into clinical applications.

In conclusion, N'-(2-cyanophenyl)-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)ethanediamide represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural and functional properties offer multiple avenues for therapeutic development. Continued research and investment in this area are expected to yield significant breakthroughs, paving the way for novel treatments for a range of diseases. This research brief underscores the importance of ongoing studies and the potential impact of this compound on future medical advancements.